Cas no 159709-49-6 (1-methyl-5-sulfamoyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-methyl-5-sulfamoyl-1H-pyrazole-4-carboxylic acid
• CAS No: 159709-49-6
• MF: C₅H₇N₃O₄S
• MW: 205.191779375076
• MDL: MFCD31559790
• CID: 4607451
• PubChem ID: 130511500
• Update Time: 2025-06-27

1-methyl-5-sulfamoyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-sulfamoyl-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 5-(aminosulfonyl)-1-methyl-

• MDL： MFCD31559790
• Inchi： 1S/C5H7N3O4S/c1-8-4(13(6,11)12)3(2-7-8)5(9)10/h2H,1H3,(H,9,10)(H2,6,11,12)
• InChI Key： RAAKEGYURSEFHE-UHFFFAOYSA-N
• SMILES： N1(C)C(S(N)(=O)=O)=C(C(O)=O)C=N1

Additional information on 1-methyl-5-sulfamoyl-1H-pyrazole-4-carboxylic acid

Introduction to 1-methyl-5-sulfamoyl-1H-pyrazole-4-carboxylic acid (CAS No. 159709-49-6)

1-methyl-5-sulfamoyl-1H-pyrazole-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 159709-49-6, is a specialized heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacological research. This compound belongs to the pyrazole family, a class of heterocycles known for their broad spectrum of biological activities and utility in drug development. The presence of both a methyl group and a sulfamoyl moiety in its structure endows it with unique chemical properties that make it a promising candidate for further exploration in therapeutic applications.

The molecular structure of 1-methyl-5-sulfamoyl-1H-pyrazole-4-carboxylic acid consists of a pyrazole ring substituted at the 1-position with a methyl group and at the 5-position with a sulfamoyl group. The carboxylic acid functionality at the 4-position further enhances its reactivity, allowing for diverse chemical modifications and derivatization. This structural arrangement not only contributes to its stability but also facilitates interactions with biological targets, making it an attractive scaffold for drug discovery.

In recent years, there has been a growing interest in pyrazole derivatives due to their demonstrated efficacy in various pharmacological contexts. The sulfamoyl group, in particular, is known for its ability to enhance binding affinity and metabolic stability, which are critical factors in the development of novel therapeutic agents. Studies have shown that compounds incorporating sulfamoyl groups exhibit potent activity against a range of targets, including enzymes and receptors involved in inflammatory pathways, infectious diseases, and cancer.

One of the most compelling aspects of 1-methyl-5-sulfamoyl-1H-pyrazole-4-carboxylic acid is its potential as a lead compound for the development of new drugs. Researchers have leveraged its structural features to design derivatives with enhanced pharmacological properties. For instance, modifications at the 3-position of the pyrazole ring have been explored to improve solubility and bioavailability, while alterations at the sulfamoyl group have aimed to optimize binding interactions with specific biological targets. These efforts have led to the identification of several promising candidates that are currently undergoing further investigation.

The sulfamoyl moiety in 1-methyl-5-sulfamoyl-1H-pyrazole-4-carboxylic acid also plays a crucial role in modulating its interactions with biological systems. Sulfonamides are well-documented for their ability to inhibit enzymes such as dihydropteroate synthase (DHPS), which is involved in bacterial folate metabolism. This mechanism has been exploited in the development of antibiotics and antifolate drugs. Additionally, sulfonamide derivatives have shown efficacy against inflammatory diseases by targeting enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). The presence of this functional group in 1-methyl-5-sulfamoyl-1H-pyrazole-4-carboxylic acid suggests potential applications in these therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have further enhanced the understanding of how 1-methyl-5-sulfamoyl-1H-pyrazole-4-carboxylic acid interacts with biological targets. These tools allow researchers to predict binding affinities, optimize molecular structures, and identify novel pharmacophores with high precision. By integrating experimental data with computational methods, scientists can accelerate the drug discovery process and identify promising candidates more efficiently. This interdisciplinary approach has been instrumental in uncovering the therapeutic potential of 1-methyl-5-sulfamoyl-1H-pyrazole-4-carboxylic acid and related compounds.

The carboxylic acid group at the 4-position of 1-methyl-5-sulfamoyl-1H-pyrazole-4-carboxylic acid provides another avenue for chemical modification. Carboxylates are versatile functional groups that can be used to form esters, amides, or salts, which can influence solubility, stability, and bioavailability. For example, esterase-sensitive esters have been employed to achieve site-specific release of active compounds in vivo. Similarly, amide linkages can enhance proteolytic stability while maintaining bioactivity. These modifications highlight the flexibility of 1-methyl-5-sulfamoyl-1H-pyrazole-4-carboxylic acid as a scaffold for drug development.

In conclusion, 1-methyl-5-sulfamoyl-1H-pyrazole-4-carboxylic acid (CAS No. 159709-49-6) represents a structurally intriguing compound with significant potential in medicinal chemistry. Its unique combination of functional groups—methyl, sulfamoyl, and carboxylic acid—makes it a versatile scaffold for designing novel therapeutic agents. Recent research has demonstrated its utility as a lead compound for drugs targeting various diseases, including inflammatory conditions and infectious diseases. As computational methods continue to evolve and our understanding of biological systems deepens, compounds like 1-methyl-5-sulfamoyl-1H-pyrazole-4-carboxylic acid are poised to play an increasingly important role in the development of next-generation pharmaceuticals.